Entecavir-13C2,15N
Entecavir-13C2,15N
Brand Name:
Vulcanchem
CAS No.:
1329796-53-3
VCID:
VC0023741
InChI:
InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m0/s1/i10+1,11+1,14+1
SMILES:
C=C1C(CC(C1CO)O)N2C=NC3=C2NC(=NC3=O)N
Molecular Formula:
C12H15N5O3
Molecular Weight:
280.262
Entecavir-13C2,15N
CAS No.: 1329796-53-3
Reference Standards
VCID: VC0023741
Molecular Formula: C12H15N5O3
Molecular Weight: 280.262
| CAS No. | 1329796-53-3 |
|---|---|
| Product Name | Entecavir-13C2,15N |
| Molecular Formula | C12H15N5O3 |
| Molecular Weight | 280.262 |
| IUPAC Name | 2-amino-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m0/s1/i10+1,11+1,14+1 |
| Standard InChIKey | QDGZDCVAUDNJFG-PUSDEWLCSA-N |
| SMILES | C=C1C(CC(C1CO)O)N2C=NC3=C2NC(=NC3=O)N |
| Synonyms | 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one-13C2,15N; Baraclude-13C2,15N; BMS 200475-13C2,15N; SQ 34676-13C2,15N; _x000B_ |
| Last Modified | Aug 20 2021 |
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